Cynanchum otophyllum (Qingyangshen)
Plant Description
Cynanchum otophyllum, known as Qingyangshen, is a perennial herb valued in traditional medicine. Its roots are primarily used for their purported anti-inflammatory, analgesic, and antitussive properties. Pharmacological studies suggest the presence of various bioactive compounds, including c-21 steroidal glycosides and triterpenoids, which contribute to its therapeutic effects. It is often employed for conditions such as chronic bronchitis, pain, and swelling, reflecting its broad medicinal application.
Geographic Distribution
Mainly distributed in Chinese provinces such as Hubei, Hunan, Sichuan, Guizhou, Yunnan, and Guangxi.
Related Compounds
告达亭
Caudatin
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青阳参苷元
Cynanchagenin
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青阳参苷A
Otophylloside A
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青阳参苷B
Otophylloside B
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青阳参苷T
Otophylloside T
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青阳参苷元-3-O-洋地黄毒糖苷
Qinyangshengenin-3-O-glycoside
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青阳参苷H
Otophylloside H
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青阳参苷L
Otophylloside L
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青阳参苷P
Otophylloside P
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青阳参苷J
Otophylloside J
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